4-nitro-1-phenyl-1H-Pyrazol-3-amine

• CAS No.: 701917-04-6
• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol
• IUPAC Name: 4-nitro-1-phenylpyrazol-3-amine
• InChI: InChI=1S/C9H8N4O2/c10-9-8(13(14)15)6-12(11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
• InChI Key: ICCAYUHTBCAHRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)N)[N+](=O)[O-]

Description

4-Nitro-1-phenyl-1H-pyrazol-3-amine (CAS 701917-04-6) is a chemical compound with the molecular formula C9H8N4O2 and a molecular weight of 204.19 g/mol. This nitrophenyl-pyrazole derivative serves as a valuable building block in medicinal chemistry and pharmacological research, particularly in the synthesis of novel heterocyclic compounds. The core research value of this compound lies in its structural foundation as a pyrazole derivative. The pyrazole scaffold is recognized as a privileged structure in drug discovery due to its wide spectrum of pharmacological activities . Researchers are particularly interested in its potential application in developing potent antioxidants . Pyrazole derivatives have demonstrated excellent radical scavenging activity in assays such as 2,2-diphenyl-1-picrylhydrazyl (DPPH), nitric oxide (NO), and superoxide, as well as significant 15-lipoxygenase (15-LOX) inhibition activity . The mechanism of action for antioxidants in this class can involve multiple pathways, including acting as free radical scavengers to prevent oxidative damage and inhibiting pro-oxidative enzymes like lipoxygenases . Beyond antioxidant applications, the structural motif of nitrophenyl-substituted pyrazoles is also investigated for antifungal activity , with studies indicating that the position of the nitro substituent significantly influences biological efficacy . This compound is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Properties
Research indicates that 4-nitro-1-phenyl-1H-pyrazol-3-amine and its derivatives exhibit significant anticancer potential. They have been shown to induce apoptosis in cancer cells through mechanisms involving the generation of reactive oxygen species. For example, when coordinated with metal ions such as copper(II), the compound enhances the production of these reactive species, which are crucial for triggering cell death in tumor cells .

Antimicrobial Activity
The compound has also been investigated for its antimicrobial properties. Studies suggest that it can inhibit certain enzymes, making it a candidate for further pharmacological exploration against various bacterial strains. Its structural characteristics allow it to interact with biological targets effectively, enhancing its potential as an antimicrobial agent.

Chemical Synthesis and Derivatives

Synthesis Methods
Several synthesis methods for 4-nitro-1-phenyl-1H-pyrazol-3-amine have been reported, emphasizing its accessibility for research and industrial applications. These methods often involve the reaction of appropriate precursors under controlled conditions to yield the desired compound.

Derivatives and Structural Analogues
The compound serves as a building block for synthesizing more complex molecules. Notable derivatives include:

Compound Name	Structure Features	Unique Aspects
5-Chloro-1-phenyl-1H-pyrazol-4-amine	Chlorine substitution at the 5-position	Different reactivity patterns
3-Methyl-1H-pyrazole	Methyl substitution at the 3-position	Simpler structure; less complex reactivity
5-Amino-pyrazole derivatives	Amino group at various positions	Diverse biological activities

These derivatives illustrate the chemical diversity within pyrazole compounds while highlighting the unique properties of 4-nitro-1-phenyl-1H-pyrazol-3-amine due to its specific substitutions.

Pharmacological Insights

Protein Kinase Inhibition
The compound has been identified as a potent inhibitor of protein kinases, particularly those involved in cell proliferation and signaling pathways associated with cancer. It has shown effectiveness against tyrosine kinases such as the epidermal growth factor receptor (EGF-R) and ErbB family members, which are critical in many cancers .

Broad Biological Activities
Beyond anticancer and antimicrobial effects, pyrazole derivatives have demonstrated a wide range of biological activities, including anti-inflammatory, antiviral, and analgesic properties. This broad spectrum makes them valuable candidates for drug development across various therapeutic areas .

Case Studies

Case Study 1: Anticancer Activity
In a study examining the effects of 4-nitro-1-phenyl-1H-pyrazol-3-amine on cancer cell lines, researchers found that treatment led to significant reductions in cell viability and increased apoptosis rates. The study highlighted the role of reactive oxygen species in mediating these effects, suggesting that this compound could be developed into a novel anticancer agent.

Case Study 2: Antimicrobial Efficacy
Another investigation focused on the antimicrobial properties of the compound against several bacterial strains. The results indicated that it effectively inhibited bacterial growth, supporting its potential use as an antimicrobial agent in clinical settings.

Comparison with Similar Compounds

N-Methyl-4-nitro-1-([3-(trifluoromethyl)phenyl]sulfonyl)-1H-pyrazol-3-amine

• Key Differences : Incorporates a trifluoromethylphenylsulfonyl group at the 1-position and a methyl group on the amine.
• Impact: The sulfonyl group enhances electrophilicity and steric bulk, while the trifluoromethyl group increases lipophilicity.

4-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-3-amine

• Key Differences : Replaces the nitro group with a trifluoromethylphenyl substituent.
• Impact : The trifluoromethyl group is electron-withdrawing but less polar than nitro, leading to reduced acidity of the amine. This derivative may show improved bioavailability in hydrophobic environments .

5-Amino-3-methyl-1-phenylpyrazole

• Key Differences : Features a methyl group at the 3-position instead of nitro at the 4-position.
• Impact : The electron-donating methyl group increases the amine’s basicity (pKa ~8–9) compared to the nitro analog (pKa ~5–6). This compound is more soluble in aqueous media but less reactive in electrophilic substitutions .

Q & A

Q. What are the optimized synthetic routes for 4-nitro-1-phenyl-1H-pyrazol-3-amine, and how do reaction conditions influence yield?

Methodological Answer: The compound can be synthesized via cyclocondensation of substituted hydrazines with β-ketonitriles or via nitro-group functionalization on preformed pyrazole cores. For example, hydrogenation of nitro intermediates (e.g., 1-(4-nitrophenyl)-3-substituted pyrazoles) using 10% Pd/C in ethanol under 40 psi H₂ achieves yields of ~74% (see Example 20 in ). Key parameters include:

• Catalyst loading : ≥5% w/w Pd/C minimizes side reactions.
• Solvent choice : Ethanol enhances nitro-group reduction selectivity.
• Temperature : 35–50°C balances reaction rate and decomposition risks.
  Contradictions in yields (e.g., 17.9% vs. 73.8% in and ) often stem from differences in nitro precursor purity or catalyst activation protocols .

Q. How is the crystal structure of 4-nitro-1-phenyl-1H-pyrazol-3-amine resolved, and what software is critical for refinement?

Methodological Answer: Single-crystal X-ray diffraction (SC-XRD) is the gold standard. For example, triclinic crystals (space group P1) of analogous compounds show unit cell parameters a = 8.5088 Å, b = 9.8797 Å, c = 10.4264 Å (). Refinement requires:

• Software : SHELXL (for small-molecule refinement) and OLEX2/ORTEP-3 for graphical representation ().
• Validation : R₁ values < 0.07 and wR₂ < 0.25 indicate acceptable precision ().
  Discrepancies in bond angles (e.g., C–N–C deviations up to 5°) may arise from hydrogen bonding or thermal motion .

Advanced Research Questions

Q. How do hydrogen-bonding networks in 4-nitro-1-phenyl-1H-pyrazol-3-amine derivatives influence supramolecular assembly?

Methodological Answer: Graph-set analysis ( ) reveals recurring motifs:

• Dimer formation : N–H···O hydrogen bonds between nitro and amine groups (distance ~2.8 Å).
• Chain propagation : C–H···π interactions with phenyl substituents (angle ~120°).
  For example, in 4-(4-fluorophenyl) analogs, the nitro group participates in bifurcated H-bonds, creating 2D sheets (). Computational tools like Mercury (CCDC) can model these interactions and predict packing efficiencies .

Q. How can computational methods resolve contradictions in tautomeric equilibria for nitro-pyrazole derivatives?

Methodological Answer: Tautomerism (e.g., amine vs. imine forms) is analyzed via:

• DFT calculations : B3LYP/6-311++G(d,p) optimizes geometries and predicts stability (ΔG < 2 kcal/mol favors the amine tautomer).
• NMR chemical shifts : Experimental $^1$H NMR (e.g., δ 7.45 ppm for aromatic protons in ) cross-validates computed $^{13}$C shifts.
  Discrepancies between SC-XRD (solid-state) and NMR (solution-state) data often reflect solvent polarity effects on tautomer distribution .

Q. What strategies mitigate structural ambiguities in pyrazole derivatives during X-ray refinement?

Methodological Answer:

• Twinned data : Use TWINABS (Bruker) or CrysAlisPro (Rigaku) for integration.
• Disorder modeling : PART instructions in SHELXL refine overlapping nitro-group positions ().
  For example, anisotropic displacement parameters (ADPs) > 0.05 Ų for nitro-O atoms suggest dynamic disorder, requiring constrained refinement .